Cas no 76606-60-5 (1-(4-Methoxyphenyl)-3-methyl-1h-pyrazol-5-amine hydrochloride)

• Product Name: 1-(4-Methoxyphenyl)-3-methyl-1h-pyrazol-5-amine hydrochloride
• CAS No: 76606-60-5
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• MDL: MFCD19103259
• CID: 5227580
• PubChem ID: 75485286
• Update Time: 2026-03-07

1-(4-Methoxyphenyl)-3-methyl-1h-pyrazol-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)-3-methyl-1h-pyrazol-5-amine hydrochloride
• 2-(4-methoxyphenyl)-5-methylpyrazol-3-amine;hydrochloride
• BDA60660
• 5-Amino-3-methyl-1-(4-methoxyphenyl) pyrazole HCl
• 1-(4-Methoxyphenyl)-3-methyl-1h-pyrazol-5-aminehydrochloride

• MDL： MFCD19103259
• Inchi： 1S/C11H13N3O.ClH/c1-8-7-11(12)14(13-8)9-3-5-10(15-2)6-4-9;/h3-7H,12H2,1-2H3;1H
• InChI Key： ICCHULDCFVTOOZ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)N1C(=CC(C)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 204
• Topological Polar Surface Area: 53.1

Additional information on 1-(4-Methoxyphenyl)-3-methyl-1h-pyrazol-5-amine hydrochloride

1-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine hydrochloride: A Comprehensive Overview

The compound with CAS No. 76606-60-5, commonly referred to as 1-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine hydrochloride, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and chemical properties. The long-tail keywords such as pyrazole derivatives, hydrochloride salts, and 4-methoxyphenyl groups are central to understanding its structure and functionality.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various cellular pathways. The 4-methoxyphenyl group in this compound contributes significantly to its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). This group enhances the molecule's solubility and bioavailability, making it a promising candidate for drug development. Additionally, the hydrochloride salt form ensures stability and facilitates its use in pharmaceutical formulations.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Research has shown that 1-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine hydrochloride exhibits selective inhibition against certain kinases, making it a valuable tool in anticancer drug discovery. The incorporation of the methyl group at the 3-position of the pyrazole ring further enhances its selectivity and potency.

Another area where this compound has shown promise is in inflammation modulation. Inflammation is a key factor in numerous chronic diseases, including arthritis and cardiovascular disorders. Studies have demonstrated that this compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent. The combination of its anti-inflammatory properties with its kinase inhibitory activity positions it as a multi-targeted therapeutic agent.

The synthesis of 1-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine hydrochloride involves a series of well-established organic chemistry techniques. The starting material typically includes a substituted pyrazole derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the desired substituents. The formation of the hydrochloride salt is achieved through protonation of the amine group under acidic conditions, ensuring optimal stability for storage and use.

In terms of structural analysis, this compound exhibits a rigid pyrazole ring system with substituents at specific positions that influence its physicochemical properties. The 4-methoxyphenyl group introduces electronic effects that stabilize the molecule and enhance its interaction with biological targets. Computational studies using molecular docking have revealed that this compound can bind effectively to target proteins, further supporting its potential therapeutic applications.

The pharmacokinetic profile of this compound has been extensively studied using in vitro and in vivo models. Results indicate that it has favorable absorption characteristics, with moderate clearance rates that ensure sustained levels in biological systems. Its metabolic stability is enhanced by the presence of electron-donating groups such as the methoxyphenyl moiety, which reduces susceptibility to enzymatic degradation.

From an environmental perspective, the biodegradability and eco-toxicity of this compound have been evaluated to ensure compliance with regulatory standards. Studies suggest that it has low toxicity towards non-target organisms, making it suitable for applications where environmental safety is a concern.

In conclusion, 1-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine hydrochloride (CAS No. 76606-60-5) is a versatile compound with significant potential in drug discovery and development. Its unique structure, combined with recent research findings on its biological activities and pharmacokinetic properties, underscores its importance in contemporary medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound remains at the forefront of scientific innovation.